Cas no 1522051-90-6 (flortaucipir (18F))

flortaucipir (18F) structure
flortaucipir (18F) structure
Product Name:flortaucipir (18F)
CAS No:1522051-90-6
MF:C16H10FN3
MW:262.271641254425
CID:2855173
PubChem ID:70957463
Update Time:2024-11-06

flortaucipir (18F) Chemical and Physical Properties

Names and Identifiers

    • Flortaucipir F18
    • Flortaucipir F 18
    • flortaucipir (18F)
    • T1JP1KYU9O
    • Flortaucipir F 18 [USAN]
    • Flortaucipir F 18 (USAN)
    • Tauvid
    • Tauvid (TN)
    • (18F)AV 1451
    • LY 3191748
    • Flortaucipir (18F) (INN)
    • GTPL9100
    • AT18475
    • DB14914
    • LY3191748
    • D11210
    • 7-(6-fluoranylpyridin-3-yl)-5H-pyri
    • Fluorine-18 Labeled 7-(6-Fluoropyridin-3-yl)-5H-pyrido(4,3-b)indole
    • (18F)T807
    • DTXSID001027893
    • 1522051-90-6
    • T807 F-18
    • F 18 T807
    • LY-3191748
    • T-807 F-18
    • 7-(6-(F-18)Fluoropyridin-3-yl)-5H-pyrido(4,3-b)indole
    • [18F]FLORTAUCIPIR
    • Q21936669
    • Flortaucipir F-18
    • flortaucipir ((1)F) [INN]
    • 18-F AV-1451
    • FLORTAUCIPIR F-18 [ORANGE BOOK]
    • FLORTAUCIPIR (18F) [WHO-DD]
    • UNII-T1JP1KYU9O
    • (F-18)T807
    • flortaucipirum (18F)
    • (F18)T807
    • ((18)F)T807
    • Fluorine F18 T807
    • CHEMBL3545253
    • AV-1451 F-18
    • FLORTAUCIPIR F18 [MI]
    • [F-18]T807
    • flortaucipirf-18
    • 7-(6-(18F)fluoranylpyridin-3-yl)-5H-pyrido[4,3-b]indole
    • 18F-AV-1451
    • SCHEMBL13640613
    • Inchi: 1S/C16H10FN3/c17-16-4-2-11(8-19-16)10-1-3-12-13-9-18-6-5-14(13)20-15(12)7-10/h1-9,20H/i17-1
    • InChI Key: GETAAWDSFUCLBS-SJPDSGJFSA-N
    • SMILES: [18F]C1=CC=C(C=N1)C1C=CC2C3C=NC=CC=3NC=2C=1

Computed Properties

  • Exact Mass: 262.088410g/mol
  • Monoisotopic Mass: 262.088410g/mol
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 41.6
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